8-Hydroxybenzo[a]pyrene

• IUPAC Name: benzo[a]pyren-8-ol
• InChI: InChI=1S/C20H12O/c21-16-7-9-17-15(11-16)10-14-5-4-12-2-1-3-13-6-8-18(17)20(14)19(12)13/h1-11,21H
• InChI Key: OWEZWMDNHHTXJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC(=C5)O)C=C2
• Molecular Formula: C20H12O
• DSSTOX Substance ID: DTXSID00158116
• Molecular Weight: 268.3 g/mol
• CAS RN: 13345-26-1

Description

8-Hydroxybenzo[a]pyrene (8-OH-B[a]P) is a polycyclic aromatic hydrocarbon (PAH) that is a member of the benzo[a]pyrene (B[a]P) family. It is a ubiquitous environmental pollutant that is produced from the incomplete combustion of organic materials and is found in both air and water. 8-OH-B[a]P is of particular interest due to its potential for causing adverse health effects. It is classified as a probable human carcinogen, and has been linked to a variety of other health problems.

Scientific Research Applications

• Metabolism in Biological Systems : 8-Hydroxybenzo[a]pyrene is a metabolite of benzo[a]pyrene and has been studied for its metabolic pathways in rat liver homogenates. It is converted into dihydrodihydroxy compounds, indicating its role in biochemical reactions within biological systems (Sims, 1967).

• Non-carcinogenic Properties : Research has shown that this compound, among other hydroxy derivatives of benzo[a]pyrene, does not exhibit carcinogenic properties when tested on mouse skin. This finding contrasts with the strong carcinogenic nature of benzo[a]pyrene itself (Kapitulnik et al., 1976).

• DNA Binding Studies : Investigations into the binding of metabolites of this compound to DNA have provided insights into its potential interactions at the molecular level, which could have implications for understanding its role in cellular processes (Guenthner et al., 1979).

• Molecular Structure Analysis : The molecular structure of metabolites related to this compound has been determined through X-ray crystallographic methods. This analysis helps in understanding the chemical properties and reactivity of such compounds (Neidle et al., 1981).

• Role in Activation and Binding Processes : Studies have focused on how this compound and related metabolites activate and bind in different biological systems, revealing their role in biochemical reactions and possible implications for human health (Hesse et al., 1980).

Mechanism of Action

Target of Action

Benzo[a]pyren-8-ol, also known as 8-Hydroxybenzo[a]pyrene or Benzo(a)pyren-8-ol, primarily targets the DNA in cells . It is a metabolite of Benzo[a]pyrene (BaP), a polycyclic aromatic hydrocarbon, which is a result of incomplete combustion of organic matter . The compound is one of the benzopyrenes, formed by a benzene ring fused to pyrene .

Mode of Action

The mode of action of Benzo[a]pyren-8-ol involves its interaction with DNA. Its diol epoxide metabolites, more commonly known as BPDE, react with and bind to DNA, resulting in mutations and eventually cancer . The ultimate carcinogen is formed after another reaction with cytochrome P450 1A1 to yield the (+)benzo[a]pyrene-7,8-dihydrodiol-9,10-epoxide .

Biochemical Pathways

Benzo[a]pyren-8-ol undergoes biotransformation through specific biochemical pathways (epoxide and quinone), each one producing specific metabolites . The interaction of these metabolites with DNA, subsequent formation of lesions or adducts, and persistence of these modifications were metabolite .

Pharmacokinetics

It is known that the compound is highly fat-soluble and therefore tends to accumulate in fat and liver tissues . Cytochrome P450 1A1 (CYP1A1) plays a key role in the metabolism of carcinogens, such as benzo[a]pyrene (B[a]P) and metabolites to ultimate carcinogens .

Result of Action

The result of the action of Benzo[a]pyren-8-ol is the formation of DNA lesions and stable DNA adducts, which are also BaP concentration-dependent . This leads to mutations and eventually cancer . The three CYP1A1 variants had different enzyme kinetics properties to produce both the diol metabolites from B[a]P and the ultimate mutagenic species diol epoxide 2 from B[a]P-7,8-dihydrodiol .

Action Environment

The action of Benzo[a]pyren-8-ol is influenced by environmental factors. The main source of atmospheric B[a]P is residential wood burning . It is also found in coal tar, in automobile exhaust fumes (especially from diesel engines), in all smoke resulting from the combustion of organic material (including cigarette smoke), and in charbroiled food . These environmental factors can influence the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

Benzo[a]pyren-8-ol interacts with various enzymes and proteins. For instance, it has been found that cytochrome P450 1B1 carries out the metabolism of BaP, leading to the formation of Benzo[a]pyren-8-ol . This interaction is crucial in the bioactivation of this carcinogen .

Cellular Effects

Benzo[a]pyren-8-ol can have significant effects on various types of cells and cellular processes. For example, it has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . It can induce oxidative stress, inflammation response, and genetic toxicity of vessel-wall cells .

Molecular Mechanism

The molecular mechanism of Benzo[a]pyren-8-ol involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The aryl hydrocarbon receptor (AhR) and its relative signal transduction pathway play a dominant role in these processes .

Temporal Effects in Laboratory Settings

The effects of Benzo[a]pyren-8-ol can change over time in laboratory settings. Studies have shown that the metabolic effects of BaP, from which Benzo[a]pyren-8-ol is derived, can vary with different dosages and durations of exposure .

Dosage Effects in Animal Models

The effects of Benzo[a]pyren-8-ol can vary with different dosages in animal models. For instance, studies have shown that BaP can inhibit body weight gain, decrease lipid content, increase lipid levels, and decrease glucose tolerance and insulin tolerance in mice .

Metabolic Pathways

Benzo[a]pyren-8-ol is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450 1B1 . It also plays a role in the bioactivation of BaP, leading to the formation of carcinogenic compounds .

Transport and Distribution

Benzo[a]pyren-8-ol is transported and distributed within cells and tissues. Studies have shown that BaP uptake by cells is an energy-dependent process, and its intracellular transport involves the cytoskeleton .

Subcellular Localization

Current studies suggest that BaP and its derivatives may be localized in lipid bodies within cells

Q & A

Q1: What is the significance of 8-Hydroxybenzo[a]pyrene's structure in relation to its metabolic fate?

A: this compound is a metabolite of benzo[a]pyrene, a potent carcinogen found in products of incomplete combustion. Interestingly, while both (+)- and (-)-enantiomers of trans-benzo[a]pyrene-7,8-dihydrodiol act as inhibitors of aryl sulfotransferase IV, this compound serves as a substrate for this enzyme. [] This suggests that the specific position of the hydroxyl group on the benzo[a]pyrene ring significantly influences its interaction with detoxifying enzymes.

Q2: How does the position of the hydroxyl group on benzo[a]pyrene affect its detoxification in the liver?

A: Research has shown that the position of the hydroxyl group on benzo[a]pyrene influences its interaction with UDP-glucuronosyltransferase, a key enzyme in detoxification. Studies in rat liver microsomes indicate that while glucuronidation of most planar benzo[a]pyrene phenols is induced by 3-methylcholanthrene, glucuronidation of this compound is markedly induced by phenobarbital. [] This suggests different UDP-glucuronosyltransferase isoforms with varying substrate specificities are involved in the detoxification of benzo[a]pyrene phenols.

Q3: What is the carcinogenic potential of this compound compared to other benzo[a]pyrene phenols?

A: In mouse skin carcinogenicity studies, this compound, along with six other benzo[a]pyrene phenols, did not exhibit carcinogenic activity, even at doses where benzo[a]pyrene itself caused tumors in the majority of treated animals. [] This suggests that the specific position of the hydroxyl group plays a crucial role in the carcinogenic potential of benzo[a]pyrene derivatives.

Q4: Are there specific analytical techniques suitable for detecting and quantifying this compound?

A: Yes, researchers have developed rapid HPLC-MS methods using electrospray ionization (ESI) to separate and quantify this compound alongside other benzo[a]pyrene hydroxyderivatives. [] This technique allows for the identification and semi-quantification of these metabolites, offering valuable insights into benzo[a]pyrene metabolism and potential toxicological implications.